![molecular formula C17H24N2O3S B4575492 N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}cyclobutanecarboxamide](/img/structure/B4575492.png)
N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}cyclobutanecarboxamide
Overview
Description
N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}cyclobutanecarboxamide is a useful research compound. Its molecular formula is C17H24N2O3S and its molecular weight is 336.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.15076381 g/mol and the complexity rating of the compound is 516. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Selective 5-HT(2A) Receptor Antagonists
A study by Fletcher et al. (2002) introduced a series of acyclic sulfones, including compounds structurally related to N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}cyclobutanecarboxamide, as high-affinity, selective 5-HT(2A) receptor antagonists. These compounds were developed to improve bioavailability and brain penetration, qualities that were lacking in the parent compound. By optimizing the molecular structure for enhanced metabolic stability, the researchers identified derivatives that were suitable for evaluation in animal models, demonstrating the compound's potential in the treatment of psychiatric disorders (Fletcher et al., 2002).
Anticonvulsant Activity
Another area of application is in the development of anticonvulsant drugs. Ho, Crider, and Stables (2001) explored analogues based on 2-piperidinecarboxylic acid and related pharmacophores, including structures similar to this compound, for their anticonvulsant properties. By modifying the molecular structure, they achieved compounds with enhanced activity in the maximal electroshock (MES) test in mice, suggesting the potential of such compounds in treating epilepsy and related seizure disorders (Ho, Crider, & Stables, 2001).
Cyclization Strategies in Organic Synthesis
Back and Nakajima (2000) described a new route to synthesize piperidines, among other cyclic compounds, via cyclization of acetylenic sulfones with chloroamines. This method, involving structures akin to this compound, showcased a novel approach in the construction of complex organic molecules with potential applications in medicinal chemistry and natural product synthesis (Back & Nakajima, 2000).
Anti-Acetylcholinesterase Activity
Research into Alzheimer's disease and related neurodegenerative disorders has also benefited from the study of compounds structurally related to this compound. Sugimoto et al. (1990) synthesized and evaluated a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives for their anti-acetylcholinesterase activity, a critical target in the treatment of dementia. This work highlights the compound's relevance in designing potent inhibitors for therapeutic applications in cognitive disorders (Sugimoto et al., 1990).
Kinase Inhibitors for Cancer Therapy
Furthermore, Griffin et al. (2006) investigated the utility of beta-piperidinoethylsulfides, closely related to the compound of interest, in the development of kinase inhibitors, particularly targeting cyclin-dependent kinase CDK2. This study underscores the compound's potential in cancer therapy, where selective inhibition of specific kinases is a promising strategy for the development of anticancer drugs (Griffin et al., 2006).
Properties
IUPAC Name |
N-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]cyclobutanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3S/c1-13-5-2-3-12-19(13)23(21,22)16-10-8-15(9-11-16)18-17(20)14-6-4-7-14/h8-11,13-14H,2-7,12H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJQRXCHMQOCLTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3CCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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